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Compound of Interest

Compound Name: 4-Methylphenylacetone

Cat. No.: B1295304 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research applications and

is not a substitute for a formal safety assessment conducted by qualified professionals. All

laboratory work should be conducted in accordance with institutional and national safety

guidelines.

Introduction
4-Methylphenylacetone (CAS No. 2096-86-8), also known as 1-(p-tolyl)propan-2-one, is an

aromatic ketone utilized as an intermediate in the synthesis of various organic compounds. As

with any chemical substance used in a research setting, a thorough understanding of its

toxicological and safety profile is paramount to ensure the well-being of laboratory personnel

and the integrity of experimental outcomes. This guide provides a comprehensive overview of

the available toxicological data and safety assessments for 4-Methylphenylacetone, including

detailed experimental protocols for key toxicological assays. Due to the limited direct

toxicological data on 4-Methylphenylacetone, this assessment incorporates a read-across

approach, leveraging data from the structurally similar compound 4'-methylacetophenone to

infer potential hazards.

Hazard Identification and Classification
Based on available Safety Data Sheets (SDS), 4-Methylphenylacetone is classified with the

following hazards[1]:
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Skin Irritation (Category 2): Causes skin irritation.

Serious Eye Irritation (Category 2): Causes serious eye irritation.

Specific Target Organ Toxicity – Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.

Standard precautionary measures, including the use of personal protective equipment (PPE)

such as gloves, safety glasses, and lab coats, are essential when handling this compound.

Work should be conducted in a well-ventilated area or under a chemical fume hood[1].

Toxicological Data Summary
Direct quantitative toxicological data for 4-Methylphenylacetone is not readily available in the

public domain. Therefore, a read-across approach using data from the structurally analogous

compound, 4'-methylacetophenone (CAS No. 122-00-9), is employed to provide an estimated

toxicological profile. 4'-methylacetophenone shares a similar core structure and is expected to

exhibit a comparable toxicological profile.

Acute Oral Toxicity
No direct acute oral toxicity data (e.g., LD50) is available for 4-Methylphenylacetone. For the

read-across compound, 4'-methylacetophenone, a Safety Data Sheet indicates it is harmful if

swallowed (Acute toxicity, Oral - Category 4)[2].

Genotoxicity
A bacterial reverse mutation assay (Ames test), conducted in accordance with OECD Guideline

471, on the read-across compound 4'-methylacetophenone showed no evidence of mutagenic

activity[3]. This suggests that 4-Methylphenylacetone is also not expected to be genotoxic.

Repeated Dose and Developmental Toxicity
For the read-across compound 4'-methylacetophenone, a No-Observed-Adverse-Effect-Level

(NOAEL) for repeated dose toxicity and developmental toxicity has been established through a

read-across to acetophenone. The Margin of Exposure (MOE) for these endpoints was

determined to be greater than 100, indicating a low concern under current use conditions[3].
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Table 1: Summary of Toxicological Data (via Read-Across from 4'-methylacetophenone)

Toxicologic
al Endpoint

Test
Method

Species
Route of
Administrat
ion

Results Reference

Genotoxicity

OECD TG

471 (Bacterial

Reverse

Mutation

Assay)

S.

typhimurium
In vitro

Non-

mutagenic
[3]

Repeated

Dose Toxicity

Read-across

from

Acetophenon

e

Rat Oral (gavage)
NOAEL: 250

mg/kg/day
[3]

Development

al Toxicity

OECD TG

414 (Read-

across from

Acetophenon

e)

Rat Oral (gavage)

Maternal and

Development

al NOAEL:

125

mg/kg/day

[3]

Experimental Protocols
The following are detailed methodologies for key toxicological experiments that would be

applicable to the assessment of 4-Methylphenylacetone, based on internationally recognized

OECD guidelines.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
Guideline 423)
This method is used to estimate the acute oral toxicity of a substance.

Objective: To determine the LD50 (median lethal dose) and classify the substance for its acute

oral toxicity.
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Principle: A stepwise procedure is used where a small number of animals are dosed at a

defined starting dose. The outcome of this first step determines the next dose level (higher or

lower). This process continues until the dose causing mortality or evident toxicity is identified,

or no effects are seen at the highest dose.

Methodology:

Test Animals: Healthy, young adult rats (typically nulliparous, non-pregnant females) are

used. Animals are acclimatized to laboratory conditions for at least 5 days.

Housing and Feeding: Animals are housed in appropriate cages with controlled temperature,

humidity, and a 12-hour light/dark cycle. Standard laboratory diet and drinking water are

provided ad libitum.

Dose Preparation: The test substance is typically administered in a constant volume over the

dose range. The vehicle used should be inert (e.g., water, corn oil).

Administration of Doses: The substance is administered orally by gavage. A starting dose of

2000 mg/kg is often used if there is no prior information on the substance's toxicity.

Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

Pathology: A gross necropsy is performed on all animals at the end of the observation

period.

Diagram 1: Experimental Workflow for OECD Guideline 423 (Acute Oral Toxicity)
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Caption: Workflow for the Acute Toxic Class Method (OECD 423).
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Bacterial Reverse Mutation Test (Ames Test) (OECD
Guideline 471)
This in vitro assay is used to assess the mutagenic potential of a substance.

Objective: To detect point mutations (base substitutions and frameshifts) induced by a

chemical.

Principle: The assay uses several strains of Salmonella typhimurium and Escherichia coli that

are auxotrophic for a specific amino acid (e.g., histidine for Salmonella). The bacteria are

exposed to the test substance and plated on a minimal medium lacking the essential amino

acid. Only bacteria that undergo a reverse mutation to a prototrophic state can synthesize the

amino acid and form colonies. An increase in the number of revertant colonies compared to the

control indicates mutagenic potential.

Methodology:

Tester Strains: A set of bacterial strains with different mutation types is used (e.g., S.

typhimurium TA98, TA100, TA1535, TA1537).

Metabolic Activation: The test is performed with and without a mammalian metabolic

activation system (S9 mix from rat liver) to detect metabolites that may be mutagenic.

Dose Selection: A preliminary toxicity test is performed to determine the appropriate dose

range. The highest dose should show some toxicity but not be excessively bactericidal.

Test Procedure (Plate Incorporation Method):

The test substance, bacterial culture, and S9 mix (if required) are mixed with molten top

agar.

The mixture is poured onto a minimal glucose agar plate.

Plates are incubated at 37°C for 48-72 hours.

Data Analysis: The number of revertant colonies per plate is counted. A substance is

considered mutagenic if it causes a dose-related increase in the number of revertants and/or
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a reproducible, significant increase at one or more concentrations.

Diagram 2: Experimental Workflow for OECD Guideline 471 (Ames Test)
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Caption: Workflow for the Bacterial Reverse Mutation (Ames) Test (OECD 471).

Repeated Dose 28-Day Oral Toxicity Study in Rodents
(OECD Guideline 407)
This study provides information on the potential health hazards likely to arise from repeated

exposure to a substance over a 28-day period.

Objective: To identify adverse effects and determine a No-Observed-Adverse-Effect-Level

(NOAEL).

Principle: The test substance is administered daily to several groups of animals at different

dose levels for 28 days. During and after the exposure period, animals are observed for signs

of toxicity. At the end of the study, hematological, clinical biochemistry, and histopathological

examinations are performed.

Methodology:

Test Animals: Typically, young adult rats are used. At least 3 dose groups and a control group

are used, with a minimum of 5 males and 5 females per group.

Dose Administration: The substance is administered orally by gavage or in the diet/drinking

water, 7 days a week for 28 days.

Observations:

Daily: Clinical signs of toxicity.

Weekly: Detailed clinical observations, body weight, and food/water consumption.

At termination: Hematology, clinical biochemistry, and gross necropsy.

Pathology: A comprehensive histopathological examination is performed on the control and

high-dose groups. Any target organs identified are also examined in the lower dose groups.
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Data Analysis: The data are evaluated to determine the nature and dose-response

relationship of any adverse effects. The NOAEL is the highest dose at which no substance-

related adverse effects are observed.

Diagram 3: Experimental Workflow for OECD Guideline 407 (28-Day Repeated Dose Study)
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Caption: Workflow for the 28-Day Repeated Dose Oral Toxicity Study (OECD 407).
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Conclusion and Recommendations
The available data, primarily from Safety Data Sheets and read-across from the structurally

similar compound 4'-methylacetophenone, indicates that 4-Methylphenylacetone should be

handled as a substance that can cause skin, eye, and respiratory irritation. The potential for

genotoxicity appears to be low based on the negative Ames test result for its analogue.

For research applications, it is crucial to adhere to the following safety recommendations:

Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood.

Personal Protective Equipment: Wear appropriate chemical-resistant gloves, safety goggles,

and a lab coat.

Handling: Avoid inhalation of vapors and direct contact with skin and eyes.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials.

Given the absence of direct, comprehensive toxicological studies on 4-Methylphenylacetone,

any research involving significant or prolonged exposure should be preceded by a more formal

and substance-specific risk assessment. The experimental protocols outlined in this guide

provide a framework for generating such data if required. Researchers and drug development

professionals should always consult the most up-to-date Safety Data Sheet and institutional

safety protocols before commencing work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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assessment-of-4-methylphenylacetone-for-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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